Cas no 1511770-89-0 (5-Amino-6-propoxypyrimidin-4-ol)

• Product Name: 5-Amino-6-propoxypyrimidin-4-ol
• CAS No: 1511770-89-0
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5745949
• PubChem ID: 80141728
• Update Time: 2025-05-27

5-Amino-6-propoxypyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• AKOS018703250
• 1511770-89-0
• EN300-1294844
• 5-amino-6-propoxypyrimidin-4-ol
• 4(3H)-Pyrimidinone, 5-amino-6-propoxy-
• 5-Amino-6-propoxypyrimidin-4-ol

• Inchi： 1S/C7H11N3O2/c1-2-3-12-7-5(8)6(11)9-4-10-7/h4H,2-3,8H2,1H3,(H,9,10,11)
• InChI Key： WMFRMZADBDCAMA-UHFFFAOYSA-N
• SMILES： O(C1=C(C(NC=N1)=O)N)CCC

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 285.8±50.0 °C(Predicted)
• pka: 8.68±0.50(Predicted)

Additional information on 5-Amino-6-propoxypyrimidin-4-ol

Comprehensive Overview of 5-Amino-6-propoxypyrimidin-4-ol (CAS No. 1511770-89-0): Properties, Applications, and Industry Insights

5-Amino-6-propoxypyrimidin-4-ol (CAS No. 1511770-89-0) is a specialized pyrimidine derivative gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a heterocyclic compound, it features an amino group at the 5-position and a propoxy substituent at the 6-position, which contribute to its reactivity and potential biological activity. This compound is increasingly studied for its role as a building block in drug discovery, particularly in kinase inhibitor development and nucleotide analog synthesis.

Recent advancements in medicinal chemistry have highlighted the importance of 5-Amino-6-propoxypyrimidin-4-ol in designing targeted therapies. Its structural similarity to purine bases makes it valuable for cancer research, with studies exploring its potential in modulating cellular signaling pathways. The propoxy group enhances lipid solubility, potentially improving bioavailability—a key consideration in modern drug development addressing frequent search queries about "drug absorption enhancement techniques."

In agrochemical applications, this compound shows promise as a precursor for crop protection agents. Its pyrimidine core aligns with industry trends toward eco-friendly pesticides, responding to growing searches for "sustainable agriculture solutions." Researchers are investigating its derivatives for antifungal and herbicidal properties, capitalizing on the increasing demand for precision farming inputs that dominate agricultural technology discussions.

The synthesis of 1511770-89-0 typically involves multi-step organic reactions, with recent publications focusing on green chemistry approaches to reduce environmental impact—a topic frequently searched alongside "pharmaceutical manufacturing sustainability." Analytical characterization commonly employs HPLC, NMR, and mass spectrometry, techniques that remain highly searched by chemistry professionals seeking "compound purity verification methods."

Storage and handling of 5-Amino-6-propoxypyrimidin-4-ol require standard laboratory precautions, with stability data indicating optimal preservation under inert atmosphere at low temperatures. These practical considerations address common search queries about "chemical storage best practices" while emphasizing the compound's compatibility with standard research protocols.

Market analysts note growing interest in 1511770-89-0 from contract research organizations, evidenced by increasing patent filings containing this scaffold. This commercial relevance connects to trending searches for "pharmaceutical intermediates market growth," particularly in regions expanding their generic drug manufacturing capabilities. The compound's modular structure supports combinatorial chemistry approaches—a technique frequently queried alongside "high-throughput screening optimization."

Future research directions may explore 5-Amino-6-propoxypyrimidin-4-ol's potential in personalized medicine applications, aligning with trending searches about "biomarker-directed therapies." Its versatility as a synthetic intermediate continues to attract attention from both academic and industrial researchers investigating "structure-activity relationship optimization"—one of the most persistent search phrases in drug discovery literature.

Quality control specifications for CAS No. 1511770-89-0 typically require ≥95% purity, with advanced suppliers offering certified reference materials to support reproducibility in biological assays—addressing the critical search need for "validated research compounds." The compound's physicochemical properties (including solubility profiles and pKa values) are frequently requested parameters that influence its applicability in various drug delivery systems.

As regulatory landscapes evolve, documentation for 5-Amino-6-propoxypyrimidin-4-ol increasingly includes detailed ICH guidelines compliance data, responding to pharmaceutical industry searches for "impurity profiling standards." The compound's stability under various pH conditions makes it particularly interesting for formulation scientists investigating "oral dosage form development"—another high-volume search term in pharmaceutical technology forums.

In conclusion, 1511770-89-0 represents a compelling case study in how specialized fine chemicals can bridge multiple research domains. Its dual relevance to life sciences and material chemistry addresses the interdisciplinary nature of contemporary scientific inquiries, while its commercial potential aligns with market trends toward value-added intermediates—making it a compound worthy of continued investigation and development.